Cas no 2138206-16-1 (rac-(2R,5S)-5-[(4-methylpiperazin-1-yl)methyl]oxolane-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-[(4-methylpiperazin-1-yl)methyl]oxolane-2-carboxylic acid
• CAS No: 2138206-16-1
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5918711
• PubChem ID: 94390591
• Update Time: 2024-01-04

rac-(2R,5S)-5-[(4-methylpiperazin-1-yl)methyl]oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-[(4-methylpiperazin-1-yl)methyl]oxolane-2-carboxylic acid
• EN300-715204
• 2138206-16-1

• Inchi： 1S/C11H20N2O3/c1-12-4-6-13(7-5-12)8-9-2-3-10(16-9)11(14)15/h9-10H,2-8H2,1H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key： JVNRPBCYHLYUDD-VHSXEESVSA-N
• SMILES： O1[C@@H](C(=O)O)CC[C@H]1CN1CCN(C)CC1

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives